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3-lodo-4-methoxy-5-nitrobenzyl
Compound Name: ,
bromide

Cat. No.: B15202704

Get Quote

\ J

3-lodo-4-methoxy-5-nitrobenzyl bromide is a highly functionalized aromatic compound of
significant interest in synthetic organic chemistry. Its unique substitution pattern, featuring a
reactive benzyl bromide moiety alongside three distinct ring substituents—an electron-donating
methoxy group and two potent electron-withdrawing groups (iodo and nitro)—makes it a
sophisticated building block for complex molecular architectures. The strategic placement of
these groups allows for a nuanced modulation of the benzylic position's reactivity and provides
multiple handles for subsequent chemical transformations.

This guide, intended for the advanced chemical researcher, provides a comprehensive
overview of 3-lodo-4-methoxy-5-nitrobenzyl bromide. It details a proposed synthetic
pathway, explores the mechanistic principles governing its reactivity, outlines its potential
applications, and establishes rigorous safety protocols for its handling.

Compound Identification and Properties

While a specific CAS number for 3-lodo-4-methoxy-5-nitrobenzyl bromide is not readily
found in major chemical databases, this is common for specialized, non-commercial synthetic
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intermediates. Its properties can be reliably predicted based on the known characteristics of
similarly substituted benzyl halides.
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Property

Predicted Value /
Observation

Rationale and Supporting
Data

Molecular Formula

CsH7BrINOs

Derived from the chemical

structure.

Molecular Weight

387.96 g/mol

Calculated from the atomic
weights of its constituent

elements.

Appearance

Pale yellow to yellow

crystalline solid

Similar nitro- and iodo-
substituted aromatic
compounds are typically
colored crystalline solids at

room temperature.[1]

Melting Point

>100 °C (estimated)

The presence of a nitro group
and halogen substituents on
an aromatic ring generally
leads to a higher melting point
due to increased molecular
weight and intermolecular
forces. For example, 4-
Nitrobenzyl bromide has a
melting point of 102-106°C.[2]

Solubility

Soluble in aprotic organic
solvents (e.g., DCM, THF,

Acetone); Insoluble in water.

The nonpolar aromatic
structure dictates solubility in
organic media, while the lack
of hydrogen-bonding donor
groups results in poor water

solubility.

Reactivity

Potent Lachrymator; Reactive

towards nucleophiles.

Benzyl bromides, particularly
those activated by electron-
withdrawing groups, are known
lachrymators and are highly
susceptible to nucleophilic
substitution.[3][4]
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Proposed Synthesis and Mechanistic Rationale

The synthesis of 3-lodo-4-methoxy-5-nitrobenzyl bromide is a multi-step process requiring
careful control of regioselectivity. A logical and efficient pathway begins with a commercially
available precursor, such as isovanillin (3-hydroxy-4-methoxybenzaldehyde), and proceeds
through sequential nitration, iodination, reduction, and finally, benzylic bromination.

Overall Synthetic Workflow

lodination
Iz, HIO3)

Nitration
(HNO3, H2S04)

Reduction
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Caption: Proposed synthetic pathway from Isovanillin.

Step-by-Step Experimental Protocol

Step 1: Nitration of Isovanillin

» Objective: To introduce a nitro group onto the aromatic ring, directed by the existing hydroxyl
and methoxy substituents.

e Protocol:
o Cool a solution of isovanillin in concentrated sulfuric acid to 0°C in an ice-salt bath.

o Add a nitrating mixture (concentrated nitric acid and sulfuric acid) dropwise, maintaining
the temperature below 5°C. The hydroxyl and methoxy groups are ortho-, para-directing.
The position ortho to the hydroxyl and meta to the methoxy group is sterically accessible
and electronically activated for electrophilic aromatic substitution.

o After the addition is complete, allow the reaction to stir at low temperature for 1-2 hours.

o Carefully pour the reaction mixture onto crushed ice to precipitate the product, 3-hydroxy-
4-methoxy-5-nitrobenzaldehyde.
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o Filter the solid, wash thoroughly with cold water until the filtrate is neutral, and dry under
vacuum.

Step 2: lodination of the Nitrated Intermediate
« Objective: To replace the phenolic proton with an iodine atom via electrophilic halogenation.

e Protocol:

[¢]

Dissolve the 3-hydroxy-4-methoxy-5-nitrobenzaldehyde from the previous step in a
suitable solvent like acetic acid or ethanol.

o Add iodine (I2) and a co-oxidant such as iodic acid (HIOs) or nitric acid. The co-oxidant is
essential as it oxidizes |2 to the more potent electrophilic species, I+, which is required for
the iodination of the deactivated aromatic ring.

o Heat the mixture under reflux for several hours until TLC analysis indicates the
consumption of the starting material.

o Cool the reaction mixture and quench with an aqueous solution of sodium thiosulfate to
remove any unreacted iodine.

o Extract the product, 3-lodo-4-methoxy-5-nitrobenzaldehyde, with an organic solvent, wash
the organic layer, dry it over anhydrous sulfate, and concentrate under reduced pressure.
Purify via recrystallization or column chromatography.

Step 3: Reduction of the Aldehyde to a Benzyl Alcohol

» Objective: To selectively reduce the aldehyde functional group to a primary alcohol without
affecting the nitro group.

e Protocol:

o Dissolve the purified 3-lodo-4-methoxy-5-nitrobenzaldehyde in a protic solvent like
methanol or ethanol.

o Cool the solution to 0°C and add sodium borohydride (NaBHa4) portion-wise. NaBHa is a
mild reducing agent that chemoselectively reduces aldehydes and ketones in the
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presence of more robust functional groups like nitroarenes.

o Stir the reaction at room temperature until the starting material is fully consumed.

o Quench the reaction by the slow addition of dilute acid (e.g., 1M HCI) to neutralize excess
NaBHa.

o Extract the resulting 3-lodo-4-methoxy-5-nitrobenzyl alcohol and purify as necessary.
Step 4: Bromination of the Benzyl Alcohol
o Objective: To convert the primary alcohol into the target benzyl bromide.
o Protocol (Appel Reaction Conditions):

o Dissolve the benzyl alcohol and carbon tetrabromide (CBras) in an anhydrous aprotic
solvent such as dichloromethane (DCM) or acetonitrile under an inert atmosphere (e.g.,
nitrogen or argon).

o Cool the solution to 0°C and slowly add a solution of triphenylphosphine (PPhs) in the
same solvent. This combination forms the Appel-Reid reagent in situ, which efficiently
converts alcohols to bromides via a nucleophilic substitution mechanism with minimal side
reactions.

o Allow the reaction to warm to room temperature and stir until completion.

o Concentrate the reaction mixture and purify the crude product by flash column
chromatography to isolate the final compound, 3-lodo-4-methoxy-5-nitrobenzyl
bromide, separating it from triphenylphosphine oxide byproduct.

Reactivity and Mechanistic Insights

The reactivity of the benzylic carbon in 3-lodo-4-methoxy-5-nitrobenzyl bromide is a finely
tuned balance of competing electronic effects from the ring substituents. Understanding these
influences is critical for predicting its behavior in nucleophilic substitution reactions.

¢ Electron-Withdrawing Groups (EWG): The nitro (-NO2) and iodo (-1) groups are potent
EWGs. They destabilize the formation of a benzyl carbocation intermediate, which is the
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hallmark of an Sn1 reaction pathway.[5] This destabilization significantly disfavors an Snl
mechanism.

e Electron-Donating Group (EDG): The methoxy (-OCHs) group is an EDG through resonance,
which would typically stabilize a benzyl carbocation. However, its effect is outweighed by the
two strong EWGs.

» Implications for Reactivity: The strong electron-withdrawing nature of the nitro and iodo
groups makes the benzylic carbon highly electrophilic and susceptible to attack by
nucleophiles. Consequently, nucleophilic substitution reactions are expected to proceed
predominantly through an Sn2 mechanism. The transition state of an Sn2 reaction is
stabilized by EWGs, which can help delocalize the developing electron density.
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Caption: Electronic effects on the benzylic position.
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Key Applications in Research and Development

As a sophisticated building block, 3-lodo-4-methoxy-5-nitrobenzyl bromide is primarily

valuable as a synthetic intermediate.

e Pharmaceutical Synthesis: The benzyl bromide moiety is an excellent alkylating agent for
introducing the substituted benzyl group onto heteroatoms (N, O, S) in pharmacologically
active scaffolds. The nitro group can be readily reduced to an amine, providing a key
functional handle for further derivatization in drug discovery programs.[1]

e Protecting Group Chemistry: While less common than p-nitrobenzyl (PNB) bromide, this
compound could serve as a specialized protecting group for carboxylic acids or alcohols.[2]
The iodo-substituent offers a potential site for cross-coupling reactions (e.g., Suzuki,
Sonogashira) either before or after its use as a protecting group, adding a layer of synthetic
versatility.

o Materials Science: The electron-deficient nature of the aromatic ring makes it a candidate for
incorporation into materials with specific electronic or optical properties, such as charge-
transfer complexes or nonlinear optical materials.

Safety and Handling

DANGER: 3-lodo-4-methoxy-5-nitrobenzyl bromide should be treated as a hazardous
chemical. Benzyl bromides are potent lachrymators and are corrosive, causing severe skin
burns and eye damage.[3][4][6]

e Personal Protective Equipment (PPE): Always handle this compound inside a certified
chemical fume hood. Wear a lab coat, chemical-resistant gloves (inspect before use), and
chemical safety goggles with a face shield.[3][4]

» Handling: Avoid inhalation of dust or vapors. Prevent contact with skin and eyes. Use
appropriate tools to handle the solid and avoid creating dust.[7]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong bases and oxidizing agents.

o First Aid:
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o Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.[4][6]

o Skin: Immediately wash the affected area with soap and plenty of water while removing
contaminated clothing. Seek immediate medical attention.[4]

o Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[4]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[6]

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.
Do not allow the product to enter drains.[3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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